Cas no 1782324-44-0 (5-Bromo-3-(difluoromethyl)-1H-indazole)

• Product Name: 5-Bromo-3-(difluoromethyl)-1H-indazole
• CAS No: 1782324-44-0
• MF: C₈H₅BrF₂N₂
• MW: 247.039507627487
• CID: 5181726
• Update Time: 2025-11-02

5-Bromo-3-(difluoromethyl)-1H-indazole Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-3-(difluoromethyl)-1H-indazole
• 1H-Indazole, 5-bromo-3-(difluoromethyl)-

• Inchi： 1S/C8H5BrF2N2/c9-4-1-2-6-5(3-4)7(8(10)11)13-12-6/h1-3,8H,(H,12,13)
• InChI Key： KAQSAMNAQFHBQZ-UHFFFAOYSA-N
• SMILES： N1C2=C(C=C(Br)C=C2)C(C(F)F)=N1

Additional information on 5-Bromo-3-(difluoromethyl)-1H-indazole

Introduction to 5-Bromo-3-(difluoromethyl)-1H-indazole (CAS No. 1782324-44-0)

5-Bromo-3-(difluoromethyl)-1H-indazole is a significant compound in the field of pharmaceutical chemistry, characterized by its unique molecular structure and versatile applications. This compound, identified by the CAS number 1782324-44-0, has garnered attention due to its potential in drug discovery and development. The presence of both bromine and difluoromethyl substituents in its structure imparts distinct chemical properties, making it a valuable intermediate in synthetic chemistry.

The indazole core of 5-Bromo-3-(difluoromethyl)-1H-indazole is a heterocyclic aromatic ring system that is widely recognized for its biological activity. Indazole derivatives have been extensively studied for their pharmacological properties, including antimicrobial, anti-inflammatory, and anticancer effects. The introduction of bromine and difluoromethyl groups at specific positions on the indazole ring enhances its reactivity and functionalization potential, which is crucial for designing novel therapeutic agents.

In recent years, there has been a surge in research focused on developing small-molecule inhibitors targeting various disease pathways. The structural features of 5-Bromo-3-(difluoromethyl)-1H-indazole make it an attractive candidate for such applications. For instance, the bromine atom can serve as a handle for further chemical modifications via cross-coupling reactions, while the difluoromethyl group is known to improve metabolic stability and binding affinity to biological targets. These attributes have positioned this compound as a key building block in the synthesis of next-generation pharmaceuticals.

One of the most compelling aspects of 5-Bromo-3-(difluoromethyl)-1H-indazole is its role in the development of kinase inhibitors. Kinases are enzymes that play a critical role in cell signaling pathways and are often implicated in diseases such as cancer. Researchers have leveraged the indazole scaffold to design molecules that selectively inhibit aberrant kinase activity. The brominated and difluoromethylated indazole derivatives exhibit promising inhibitory effects on various kinases, making them promising candidates for clinical trials. Several studies have demonstrated their efficacy in preclinical models, highlighting their therapeutic potential.

The synthetic accessibility of 5-Bromo-3-(difluoromethyl)-1H-indazole is another factor contributing to its popularity in research laboratories. The compound can be readily synthesized through multi-step organic transformations, starting from commercially available precursors. This ease of synthesis allows researchers to explore a wide range of structural modifications without significant logistical challenges. Additionally, the scalability of its synthesis makes it suitable for large-scale production, which is essential for industrial applications.

The pharmacokinetic properties of 5-Bromo-3-(difluoromethyl)-1H-indazole are also worth mentioning. The presence of fluorine atoms can influence the compound's solubility, bioavailability, and distribution within the body. These factors are critical for determining the drug's efficacy and safety profile. Preliminary studies have shown that derivatives of this compound exhibit favorable pharmacokinetic profiles, suggesting their potential as viable drug candidates.

In conclusion, 5-Bromo-3-(difluoromethyl)-1H-indazole (CAS No. 1782324-44-0) is a multifaceted compound with significant implications in pharmaceutical research and development. Its unique structural features, combined with its synthetic accessibility and promising biological activity, make it a valuable tool for designing novel therapeutic agents. As research in this field continues to evolve, compounds like this are expected to play an increasingly important role in addressing unmet medical needs.